Cas no 681443-02-7 (3-tert-butyl-4-ethoxybenzaldehyde)

• Product Name: 3-tert-butyl-4-ethoxybenzaldehyde
• CAS No: 681443-02-7
• MF: C₁₃H₁₈O₂
• MW: 206.280824184418
• CID: 1022402
• PubChem ID: 5144239
• Update Time: 2025-05-26

3-tert-butyl-4-ethoxybenzaldehyde Chemical and Physical Properties

Names and Identifiers

• 3-(tert-Butyl)-4-ethoxybenzaldehyde
• Benzaldehyde, 3-(1,1-dimethylethyl)-4-ethoxy- (9CI)
• 4-Aethoxy-3-tert-butyl-benzaldehyd
• 4-ethoxy-3-tert-butyl-benzaldehyde
• AC1NOU26
• AG-G-60401
• BENZALDEHYDE, 3-(1,1-DIMETHYLETHYL)-4-ETHOXY-
• CTK5C7399
• 3-tert-butyl-4-ethoxybenzaldehyde
• DTXSID80408747
• AKOS005291340
• 681443-02-7
• MFCD02380390
• 3-(t-Butyl)-4-ethoxybenZaldehyde

• MDL： MFCD02380390
• Inchi： 1S/C13H18O2/c1-5-15-12-7-6-10(9-14)8-11(12)13(2,3)4/h6-9H,5H2,1-4H3
• InChI Key： DPWPVBWJIABALM-UHFFFAOYSA-N
• SMILES： O(CC)C1C=CC(C=O)=CC=1C(C)(C)C

Computed Properties

• Exact Mass: 206.130679813g/mol
• Monoisotopic Mass: 206.130679813g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 4
• Complexity: 205
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.4
• Topological Polar Surface Area: 26.3Ų

Experimental Properties

• PSA: 26.30000
• LogP: 3.19530

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Phenylpropanes

Additional information on 3-tert-butyl-4-ethoxybenzaldehyde

Professional Introduction to 3-tert-butyl-4-ethoxybenzaldehyde (CAS No. 681443-02-7)

3-tert-butyl-4-ethoxybenzaldehyde, identified by the Chemical Abstracts Service Number (CAS No.) 681443-02-7, is a significant organic compound that has garnered attention in the field of pharmaceutical chemistry and synthetic organic chemistry. This aromatic aldehyde features a unique structural motif comprising a benzene ring substituted with a tert-butyl group at the third position and an ethoxy group at the fourth position, flanked by a formyl (aldehyde) group at the first position. Such a structural configuration imparts distinct chemical properties and reactivity patterns, making it a valuable intermediate in the synthesis of various biologically active molecules.

The compound’s significance is further underscored by its utility in the development of pharmaceutical agents. In recent years, there has been a growing interest in exploring aromatic aldehydes as scaffolds for drug discovery due to their ability to interact with biological targets through hydrogen bonding and hydrophobic interactions. The presence of both electron-donating (ethoxy) and electron-withdrawing (tert-butyl) groups on the benzene ring creates a delicate balance in electronic distribution, which can modulate the compound’s reactivity and binding affinity towards specific biological receptors.

One of the most compelling aspects of 3-tert-butyl-4-ethoxybenzaldehyde is its role as a precursor in the synthesis of more complex pharmacophores. For instance, its formyl group can undergo various transformations, including condensation reactions with amino compounds to form Schiff bases, or reduction to yield primary alcohols. These intermediates are pivotal in constructing heterocyclic structures, which are prevalent in many modern drugs. The tert-butyl group, while not directly involved in biological activity, serves as a steric shield that can influence the conformation and orientation of the molecule when bound to a target protein or enzyme.

Recent advancements in medicinal chemistry have highlighted the importance of optimizing substituent patterns on aromatic rings to enhance drug-like properties such as solubility, metabolic stability, and selectivity. The combination of an ethoxy group and a tert-butyl group in 3-tert-butyl-4-ethoxybenzaldehyde exemplifies this principle. The ethoxy group enhances polarity and hydrogen bonding capacity, while the bulky tert-butyl group minimizes unwanted interactions by occupying space around the benzene ring. This dual functionality makes it an attractive building block for designing molecules with tailored physicochemical properties.

In addition to its pharmaceutical applications, 3-tert-butyl-4-ethoxybenzaldehyde has found utility in materials science and agrochemical research. Its aldehyde functionality allows for further derivatization into esters, amides, and other functional groups, which can be exploited in polymer synthesis or as intermediates for crop protection agents. The stability provided by the tert-butyl group ensures that the compound remains viable under various reaction conditions, making it a reliable choice for synthetic chemists.

The synthesis of 3-tert-butyl-4-ethoxybenzaldehyde typically involves multi-step organic transformations starting from commercially available precursors such as p-tolualdehyde or 4-methoxybenzaldehyde. Common strategies include selective bromination followed by Suzuki-Miyaura cross-coupling to introduce the ethoxy group, followed by Friedel-Crafts alkylation to install the tert-butyl moiety. These synthetic routes highlight the compound’s accessibility and scalability for industrial applications.

From a computational chemistry perspective, studies on 3-tert-butyl-4-ethoxybenzaldehyde have revealed insights into its electronic structure and potential interaction modes with biological targets. Molecular modeling simulations suggest that this compound can adopt multiple conformations depending on its environment, which may impact its binding affinity and efficacy. Such computational studies are increasingly integral to modern drug discovery pipelines, providing predictive data that can guide experimental design.

The growing body of research on aromatic aldehydes like 3-tert-butyl-4-ethoxybenzaldehyde underscores their versatility as chemical tools. For example, recent publications have demonstrated their use in developing kinase inhibitors, where precise tuning of substituent positions enhances selectivity over off-target enzymes. The ability to modify both electron density and steric bulk independently allows chemists to fine-tune molecular properties with high precision.

In conclusion,3-tert-butyl-4-ethoxybenzaldehyde (CAS No. 681443-02-7) represents a valuable compound with broad utility across pharmaceuticals, materials science, and agrochemicals. Its unique structural features—combining an aldehyde functionality with electron-donating and sterically hindering groups—make it an excellent scaffold for designing novel bioactive molecules. As research continues to uncover new applications for this compound,3-tert-butyl-4-ethoxybenzaldehyde is poised to remain a cornerstone of synthetic organic chemistry and drug development efforts worldwide.